Cas no 1205838-84-1 (4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1205838-84-1
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5074761
• PubChem ID: 52142044
• Update Time: 2025-05-23

4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-BUTYL-3,5-DIMETHYL-1H-PYRAZOLE
• 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C9H15BrN2/c1-4-5-6-12-8(3)9(10)7(2)11-12/h4-6H2,1-3H3
• InChI Key： MCIPHZAIFCBXQG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole

4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole (CAS No. 1205838-84-1) is a heterocyclic organic compound with a pyrazole ring system. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a pyrazole core, which is a five-membered ring containing two nitrogen atoms, with substituents at positions 1, 3, and 5. Specifically, the substituents are a bromine atom at position 4, a butyl group at position 1, and methyl groups at positions 3 and 5. This combination of functional groups imparts distinctive electronic and steric properties to the molecule.

The synthesis of 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of an aldehyde or ketone with an amine derivative under appropriate conditions. The introduction of the bromine substituent and the butyl group requires careful consideration of reaction conditions to ensure selective substitution and optimal yields. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and enhancing scalability.

One of the most promising applications of 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole lies in its use as an intermediate in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that certain pyrazole-containing compounds exhibit potent anti-inflammatory and antitumor activities. The bromine substituent in this compound can serve as a reactive site for further functionalization, allowing chemists to explore a wide range of biological activities by modifying other positions on the ring.

In addition to its role in pharmaceutical research, 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole has also found applications in materials science. The compound's electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating pyrazole derivatives into conjugated polymers to enhance their charge transport properties. The methyl groups at positions 3 and 5 contribute to the molecule's stability and planarity, which are critical for efficient electron delocalization.

The chemical stability of 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole is another factor that makes it attractive for various applications. The pyrazole ring is inherently stable due to its aromaticity and resonance stabilization. The presence of electron-donating methyl groups further enhances this stability by delocalizing electron density across the ring. However, the bromine substituent introduces some reactivity, particularly under basic or oxidative conditions. This balance between stability and reactivity makes the compound versatile for both synthetic and applied research.

From an environmental perspective, understanding the fate and behavior of 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have investigated the biodegradation pathways of similar pyrazole derivatives under aerobic and anaerobic conditions. These studies suggest that while some pyrazoles are resistant to microbial degradation due to their aromaticity, others can undergo transformation under specific environmental conditions.

In conclusion, 4-Bromo-1-butyl-3,5-dimethyl-1H-pyrazole is a versatile compound with diverse applications across multiple disciplines. Its unique structure allows for tailored modifications to suit specific functional requirements in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.